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Compound of Interest

Compound Name: 2-Ethylbenzofuran

Cat. No.: B194445

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Ethylbenzofuran, a versatile organic compound. With applications ranging from
the fragrance and flavor industries to its use as an intermediate in the synthesis of
pharmaceuticals, a thorough understanding of its physical and chemical characteristics is
paramount for its effective application in research and development.[1] 2-Ethylbenzofuran is
noted for its utility as a building block in the development of compounds with potential
therapeutic effects, such as anti-inflammatory or analgesic properties.[1]

Core Physicochemical Data

The fundamental physicochemical properties of 2-Ethylbenzofuran are summarized in the
table below. This data is essential for predicting its behavior in various chemical and biological
systems, designing synthetic routes, and ensuring safe handling and storage.
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Property Value

Molecular Formula C1oH100[1][2][3][4]

Molecular Weight 146.19 g/mol [1][3][5]

Appearance Clear colorless to yellow oil/liquid[1][5]

210°C at 760 mmHg[4], 217-218°C at 742

Boiling Point
Torr[5]
Density 1.050 + 0.06 g/cm3 (Predicted)[4][5]
- Soluble in organic solvents; sparingly soluble in
Solubility
Chloroform and Ethyl Acetate.[1][5][6]
Flash Point 78.2°C[4][5]
Refractive Index 1.574[4][5]
Vapor Pressure 0.285 mmHg at 25°C[4][5]
CAS Number 3131-63-3[1][2][3][4][5]

Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical properties of 2-
Ethylbenzofuran are not readily available in a single source. However, standard
methodologies for organic compounds are applicable. Below is a representative protocol for the
determination of the boiling point.

Protocol: Determination of Boiling Point by Simple Distillation

This protocol outlines the standard laboratory procedure for determining the boiling point of a
liquid organic compound such as 2-Ethylbenzofuran.[7]

Objective: To determine the boiling point of 2-Ethylbenzofuran at atmospheric pressure.
Apparatus:

e Round-bottom flask (50 mL)
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e Heating mantle

¢ Distillation head

o Condenser

e Receiving flask

e Thermometer and adapter

 Boiling chips

e Clamps and stand

Procedure:

Assembly: A simple distillation apparatus is assembled under a fume hood.[7]

e Charging the Flask: Approximately 10-15 mL of 2-Ethylbenzofuran is placed into the round-
bottom flask, along with a few boiling chips to ensure smooth boiling.

e Heating: The heating mantle is turned on, and the liquid is heated to a gentle boil.

o Temperature Reading: The temperature is monitored as the vapor rises and surrounds the
thermometer bulb. The temperature will rise and then stabilize; this stable temperature is
recorded as the boiling point.[7]

e Collection: The vapor is cooled in the condenser and collected in the receiving flask.[7]

o Completion: Heating is discontinued once the boiling point has been recorded or a small
amount of liquid remains in the distillation flask. The apparatus should never be heated to
dryness.

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including chemical splash
goggles and gloves.[7]
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o Perform the distillation in a well-ventilated fume hood.[7]

» 2-Ethylbenzofuran may cause skin and eye irritation, as well as respiratory irritation.[3]
Visualizations

Logical Relationship of Molecular Structure to Properties

The following diagram illustrates how the molecular structure of 2-Ethylbenzofuran influences
its key physicochemical properties.
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Structure-Property Relationships of 2-Ethylbenzofuran
Experimental Workflow for Boiling Point Determination

The diagram below outlines the general workflow for the experimental determination of the

boiling point of a liquid organic compound.
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Boiling Point Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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